![molecular formula C21H23NO B5182857 1'-(3-methoxybenzyl)spiro[indene-1,4'-piperidine]](/img/structure/B5182857.png)
1'-(3-methoxybenzyl)spiro[indene-1,4'-piperidine]
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Overview
Description
1-(3-methoxybenzyl)spiro[indene-1,4'-piperidine] is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a spirocyclic compound that contains a piperidine ring and an indene ring system. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 1-(3-methoxybenzyl)spiro[indene-1,4'-piperidine] is not fully understood. However, studies have suggested that the compound may act as a modulator of the dopamine and serotonin systems in the brain, which are involved in regulating mood, behavior, and cognition.
Biochemical and Physiological Effects:
Studies have shown that the spirocyclic compound has various biochemical and physiological effects. The compound has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its potential therapeutic effects. The compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(3-methoxybenzyl)spiro[indene-1,4'-piperidine] in lab experiments is its potential therapeutic applications. The compound may be useful in developing new treatments for neurodegenerative diseases and pain management. However, one of the limitations is that the mechanism of action is not fully understood, which may make it challenging to develop targeted therapies.
Future Directions
There are several future directions for research on 1-(3-methoxybenzyl)spiro[indene-1,4'-piperidine]. One direction is to further investigate the compound's mechanism of action and how it interacts with the dopamine and serotonin systems in the brain. Another direction is to explore the potential therapeutic applications of the compound in other areas, such as cancer treatment and inflammation. Additionally, future research could focus on developing targeted therapies based on the compound's mechanism of action.
Synthesis Methods
The synthesis of 1-(3-methoxybenzyl)spiro[indene-1,4'-piperidine] has been achieved through several methods. One of the most common methods involves the reaction of 3-methoxybenzylamine with indan-1-one in the presence of a Lewis acid catalyst. The reaction produces an intermediate product that undergoes a cyclization reaction to form the spirocyclic compound.
Scientific Research Applications
The spirocyclic compound has been studied for its potential therapeutic applications in various scientific research areas. One of the most notable applications is in the field of neuroscience, where the compound has been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has also been studied for its potential as a pain reliever and as an anti-inflammatory agent.
properties
IUPAC Name |
1'-[(3-methoxyphenyl)methyl]spiro[indene-1,4'-piperidine] |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO/c1-23-19-7-4-5-17(15-19)16-22-13-11-21(12-14-22)10-9-18-6-2-3-8-20(18)21/h2-10,15H,11-14,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QETSFZWGVKWGGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCC3(CC2)C=CC4=CC=CC=C34 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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